4-Pentylphenyl 4-pentylbenzoate

Specification

• CAS No.: 74305-48-9
• Molecular Formula: C23H30O2
• Molecular Weight: 338.5 g/mol
• IUPAC Name: (4-pentylphenyl) 4-pentylbenzoate
• Standard InChI: InChI=1S/C23H30O2/c1-3-5-7-9-19-11-15-21(16-12-19)23(24)25-22-17-13-20(14-18-22)10-8-6-4-2/h11-18H,3-10H2,1-2H3
• Standard InChI Key: VWDNHTVWLXZZEK-UHFFFAOYSA-N
• SMILES: CCCCCC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)CCCCC
• Canonical SMILES: CCCCCC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)CCCCC

Introduction

Chemical Structure and Properties

Molecular Structure

4-Pentylphenyl 4-pentylbenzoate possesses a distinctive chemical structure consisting of two main components connected by an ester bond. The molecular formula is C23H30O2 with a molecular weight of 338.5 g/mol. The structure can be broken down into:

• A 4-pentylphenyl group (phenol derivative with a pentyl chain)

• A 4-pentylbenzoate group (benzoic acid derivative with a pentyl chain)

• An ester linkage connecting these two groups

This dual substitution with pentyl chains contributes significantly to the compound's liquid crystalline behavior and hydrophobic nature. The structure supports alignment in nematic phases, which is critical for its applications in liquid crystal displays (LCDs).

Physical Properties

The physical properties of 4-pentylphenyl 4-pentylbenzoate are summarized in the following table:

Property	Value
Physical State	White powder/crystals
Melting Point	34.0 - 38.0 °C
Molecular Weight	338.5 g/mol
Solubility	Soluble in methanol
Purity (Commercial)	>97%

The compound exists as a white crystalline solid at room temperature and exhibits phase transitions when heated. Its relatively low melting point facilitates its use in liquid crystal applications, allowing for practical temperature ranges in electronic devices.

Chemical Identifiers

For comprehensive identification purposes, the following chemical identifiers are associated with 4-pentylphenyl 4-pentylbenzoate:

Identifier Type	Value
CAS Number	74305-48-9
IUPAC Name	(4-pentylphenyl) 4-pentylbenzoate
InChI	InChI=1S/C23H30O2/c1-3-5-7-9-19-11-15-21(16-12-19)23(24)25-22-17-13-20(14-18-22)10-8-6-4-2/h11-18H,3-10H2,1-2H3
InChI Key	VWDNHTVWLXZZEK-UHFFFAOYSA-N

Synthesis Methods

Esterification Reaction

The primary method for synthesizing 4-pentylphenyl 4-pentylbenzoate involves an esterification reaction between 4-pentylphenol and 4-pentylbenzoic acid. This reaction typically requires a catalyst and involves the formation of an ester bond with the elimination of water as a byproduct.

The general reaction can be summarized as:
4-pentylphenol + 4-pentylbenzoic acid → 4-pentylphenyl 4-pentylbenzoate + H2O

Synthesis Catalysts and Conditions

Various catalysts and conditions can be employed to facilitate the esterification reaction:

• Dehydrating agents such as N,N'-dicyclohexylcarbodiimide (DCC) in a suitable solvent like N,N-dimethylformamide

• Acid catalysts such as sulfuric acid

• Heat application to drive off water produced during the reaction

The yield of the synthesis can vary significantly based on the conditions but typically ranges from 42% to 80%, depending on the purification methods employed. The reaction conditions must be carefully controlled to ensure high purity of the final product, which is essential for its application in sensitive electronic devices.

Applications in Liquid Crystal Technology

Nematic Liquid Crystal Properties

4-Pentylphenyl 4-pentylbenzoate exhibits a nematic liquid crystal phase, which is characterized by molecules that align along a preferred direction while maintaining no positional order. This property is fundamental to its applications in various technologies. The compound features an ester link and a core that is more flexible and less directed along the long molecular axis compared to biphenyl liquid crystals.

The alignment properties of 4-pentylphenyl 4-pentylbenzoate on substrates are notable. For example, when placed on polyvinyl imidazole (PVI), it aligns perpendicular to the rubbing direction and perpendicular to the vinyl backbone. These alignment characteristics are similar to those observed in rod-like biphenyl core molecules such as 4-pentyl-4'-cyanobiphenyl, despite the structural differences.

Applications in Display Technologies

The primary application of 4-pentylphenyl 4-pentylbenzoate lies in liquid crystal display (LCD) technology and other optical devices. Its specific contributions include:

• Serving as a component in LCD screens where molecular alignment is crucial for image formation

• Contributing to the development of advanced optical switches

• Enabling polarized light modulation in various optical systems

The compound's behavior in nematic phases allows for the manipulation of light, which is the fundamental principle behind LCD operation. When subjected to an electric field, the molecules realign, affecting how light passes through the material and ultimately creating visible images on displays.

Comparison with Related Compounds

4-Pentylphenyl 4-pentylbenzoate belongs to a family of structurally similar compounds that share certain characteristics while exhibiting unique properties. A comparison with related compounds provides insight into structure-property relationships:

Structural Analogues

Several compounds share structural similarities with 4-pentylphenyl 4-pentylbenzoate, particularly within the category of liquid crystals and esters. One notable example is 4-pentylphenyl 4-methylbenzoate, which differs in having a methyl group instead of a pentyl group on the benzoate moiety. This structural difference leads to altered liquid crystal properties and transition temperatures.

The following table compares key features of 4-pentylphenyl 4-pentylbenzoate with its structural analogue:

Feature	4-Pentylphenyl 4-pentylbenzoate	4-Pentylphenyl 4-methylbenzoate
Molecular Formula	C23H30O2	C19H22O2
Molecular Weight	338.5 g/mol	281.4 g/mol
Structure	Pentyl groups on both ends	Pentyl group on one end, methyl group on the other
Liquid Crystal Phase	Nematic	May exhibit different phase behavior

Structure-Property Relationships

The presence of two pentyl chains in 4-pentylphenyl 4-pentylbenzoate contributes significantly to its liquid crystalline properties. The length and flexibility of these alkyl chains affect:

• The temperature range of the nematic phase

• The orientation behavior in magnetic and electric fields

• The viscosity and response time in display applications

• The solubility in various solvents

These structure-property relationships are crucial for the design and optimization of liquid crystal materials for specific applications.